Cas no 3002535-63-6 ((3,5-Di-t-butylphenyl)(ethyl)sulfane)

• Product Name: (3,5-Di-t-butylphenyl)(ethyl)sulfane
• CAS No: 3002535-63-6
• MF: C₁₆H₂₆S
• MW: 250.442643642426
• CID: 6797340
• PubChem ID: 171366907
• Update Time: 2025-05-21

(3,5-Di-t-butylphenyl)(ethyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3,5-di-tert-butylphenyl)(ethyl)sulfane
• Benzene, 1,3-bis(1,1-dimethylethyl)-5-(ethylthio)-
• (3,5-Di-t-butylphenyl)(ethyl)sulfane
• 3002535-63-6

• Inchi： 1S/C16H26S/c1-8-17-14-10-12(15(2,3)4)9-13(11-14)16(5,6)7/h9-11H,8H2,1-7H3
• InChI Key： VGHSSDCSWXWCLT-UHFFFAOYSA-N
• SMILES： S(CC)C1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 250.17552200g/mol
• Monoisotopic Mass: 250.17552200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.93±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 297.2±29.0 °C(predicted)

Additional information on (3,5-Di-t-butylphenyl)(ethyl)sulfane

(3,5-Di-t-butylphenyl)(ethyl)sulfane: A Comprehensive Overview

The compound with CAS No. 3002535-63-6, commonly referred to as (3,5-Di-t-butylphenyl)(ethyl)sulfane, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenyl group substituted with two tert-butyl groups at the 3 and 5 positions and an ethyl group attached to a sulfur atom. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest for researchers exploring novel materials and chemical reactions.

Recent studies have highlighted the potential of (3,5-Di-t-butylphenyl)(ethyl)sulfane in various applications. For instance, its electronic properties have been investigated for use in organic electronics, where the molecule's ability to conduct electricity under specific conditions could pave the way for new types of semiconductors. Additionally, the compound's stability under thermal and oxidative conditions has been explored, revealing its potential as a stabilizing agent in polymer formulations.

One of the most intriguing aspects of (3,5-Di-t-butylphenyl)(ethyl)sulfane is its reactivity. Researchers have found that the molecule undergoes unique transformations under specific catalytic conditions. For example, in the presence of transition metal catalysts, it can participate in cross-coupling reactions, which are crucial for synthesizing complex organic molecules. This reactivity not only enhances its utility in organic synthesis but also opens avenues for its use in drug discovery and agrochemical development.

The synthesis of (3,5-Di-t-butylphenyl)(ethyl)sulfane involves a multi-step process that typically begins with the preparation of the di-t-butylphenol derivative. This is followed by sulfonation or thiolation reactions to introduce the sulfur-containing group. Recent advancements in catalytic methods have allowed for more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield.

From a structural perspective, (3,5-Di-t-butylphenyl)(ethyl)sulfane exhibits a rigid aromatic ring system due to the bulky tert-butyl groups. These groups not only provide steric protection to the phenolic oxygen but also influence the molecule's electronic properties by donating electron density through hyperconjugation. The ethylthio group further modulates these properties, creating a versatile platform for chemical modification.

Moreover, (3,5-Di-t-butylphenyl)(ethyl)sulfane has shown promise in biological systems. Preliminary studies suggest that it may exhibit antioxidant properties due to its ability to scavenge free radicals. This characteristic could be harnessed in developing new therapeutic agents or food preservatives. However, further research is needed to fully understand its bioavailability and efficacy.

In terms of environmental impact, (3,5-Di-t-butylphenyl)(ethyl)sulfane demonstrates moderate biodegradability under aerobic conditions. Its degradation pathways involve oxidative cleavage of the sulfur-carbon bond and subsequent breakdown of aromatic rings into simpler compounds. This understanding is crucial for assessing its environmental fate and ensuring safe handling practices in industrial settings.

Looking ahead, the exploration of (3,5-Di-t-butylphenyl)(ethyl)sulfane continues to expand into uncharted territories. Its integration into advanced materials such as conductive polymers and self-healing composites is an area of active research. Furthermore, its role as a building block in supramolecular chemistry could lead to innovative architectures with tailored functionalities.

In conclusion, (3,5-Di-t-butylphenyl)(ethyl)sulfane stands out as a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to push the boundaries of organic chemistry and materials science.